Cas no 2034487-27-7 (5-(furan-2-yl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,2-oxazole-3-carboxamide
• CAS No: 2034487-27-7
• MF: C₁₈H₁₄N₂O₅S
• MW: 370.379163265228
• CID: 6378312
• PubChem ID: 119101186
• Update Time: 2025-05-18

5-(furan-2-yl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,2-oxazole-3-carboxamide
• 2034487-27-7
• F6506-1731
• AKOS026692069
• 5-(furan-2-yl)-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide
• 5-(furan-2-yl)-N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H14N2O5S/c21-17(13-9-15(25-20-13)14-3-1-6-24-14)19-11-18(22,12-5-7-23-10-12)16-4-2-8-26-16/h1-10,22H,11H2,(H,19,21)
• InChI Key： BUACEGKNVWQBFP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=COC=C1)(CNC(C1C=C(C2=CC=CO2)ON=1)=O)O

Computed Properties

• Exact Mass: 370.06234272g/mol
• Monoisotopic Mass: 370.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 130Ų

Additional information on 5-(furan-2-yl)-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,2-oxazole-3-carboxamide

5-(Furan-2-yl)-N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide: A Comprehensive Overview

5-(Furan-2-yl)-N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-1,2-oxazole is a complex organic compound with the CAS number 2034487. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields, including drug discovery and materials science. The molecule's structure incorporates multiple heterocyclic rings, including furan and thiophene groups, which contribute to its intriguing chemical properties.

The compound's name reflects its intricate structure. The furan rings are present at positions 5 and 3, while the thiophene group is located at position 3 of the ethyl chain. The oxazole ring serves as the central framework, with a carboxamide group attached at position 3. This arrangement creates a molecule with significant potential for hydrogen bonding and π–π interactions, making it a promising candidate for various biological and chemical applications.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, researchers have explored the role of furan-containing compounds in inhibiting enzymes associated with neurodegenerative diseases. The presence of multiple aromatic rings in this compound enhances its ability to interact with biological targets, making it a valuable lead for drug development.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable π–π interactions makes it a candidate for use in organic electronics. Scientists have investigated similar compounds for their potential as semiconductors in organic field-effect transistors (OFETs). The incorporation of thiophene groups further enhances its electronic properties, making it a versatile material for advanced applications.

The synthesis of this compound involves a multi-step process that combines various organic reactions. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent attachment of furan and thiophene groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic rings, contributing to its high stability and reactivity. These findings have been instrumental in guiding further research into its potential uses.

In conclusion, 5-(Furan-2-yl)-N-[...) represents a fascinating example of how complex organic molecules can be tailored for diverse applications. With ongoing research uncovering new properties and uses, this compound stands at the forefront of innovation in chemistry and materials science.